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Compound of Interest

Compound Name: Lugduname
CAS No.: 180045-75-4
Cat. No.: B15722844
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Lugduname, one of the most potent sweetening agents ever synthesized, represents a
significant subject of interest in the study of taste reception and sweetener development. This
technical guide provides an in-depth overview of its chemical identity, sensory properties, and
the biological mechanisms underlying its extraordinary sweetness.

Core Chemical and Physical Data

Lugduname, scientifically known as N'-(4-Cyanophenyl)-N"-(2,3-
methylenedioxybenzyl)guanidinoacetic acid, is a guanidinocarboxylic acid derivative.[1] Its
remarkable sweetness, estimated to be between 220,000 to 300,000 times that of sucrose on a
weight basis, makes it a molecule of significant interest for structure-activity relationship (SAR)
studies in the field of gustatory science.[1][2][3]

Below is a summary of its key chemical identifiers and properties:
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Identifier Value Source
CAS Number 180045-75-4 [2]
Molecular Formula C18H16N4Oa4 [1][2]
Molar Mass 352.35 g/mol [1]

N'-(4-Cyanophenyl)-N"-(2,3-
IUPAC Name methylenedioxybenzyl)guanidi [1]
noacetic acid

INChl=1S/C18H16N404/c19-
8-12-4-6-14(7-5-12)22-18(21-

InChl 10-16(23)24)20-9-13-2-1-3-15-  [2]
17(13)26-11-25-15/h1-7H,9-
11H2,(H,23,24)(H2,20,21,22)

IHKGGKRBWGTNNG-
InChliKey [2]
UHFFFAOYSA-N

C1=CC(=CC=C1C#N)NC(=NC

Canonical SMILES C(=0)O)NCC2=C(C=CC=C2) [2]
OCO03
Sweetness Potency 220,000 - 300,000x sucrose [1][3]

Mechanism of Action: The Sweet Taste Signhaling
Pathway

The sensation of sweetness is initiated by the binding of sweet compounds to the TIR2/T1R3
heterodimeric G protein-coupled receptor (GPCR) located on the surface of taste receptor cells
within the taste buds.[2][4] Lugduname, as a potent agonist, activates this receptor, triggering
a downstream signaling cascade that ultimately leads to the perception of a sweet taste.[2]

The binding of Lugduname to the TLIR2/T1R3 receptor induces a conformational change,
which in turn activates an associated heterotrimeric G protein, primarily gustducin.[4][5] The
activated G protein, specifically the a-subunit (Ga-gustducin), dissociates and activates
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phospholipase C-B2 (PLCB2).[5][6] PLCB2 then hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][6]

IP3 diffuses through the cytoplasm and binds to its receptor (IP3R) on the endoplasmic
reticulum, causing the release of intracellular calcium ions (Ca?*).[6][7] The elevated
intracellular Ca2* concentration opens the transient receptor potential cation channel subfamily
M member 5 (TRPMS5), a monovalent cation channel.[7] The resulting influx of sodium ions
(Na*) leads to depolarization of the taste receptor cell.[7] This depolarization culminates in the
release of neurotransmitters, such as ATP, which then signal to the gustatory nerve fibers,
transmitting the sweet taste information to the brain for processing.[6][7]

An alternative, secondary pathway for some sweeteners involves the activation of adenylyl
cyclase, leading to an increase in cyclic AMP (cAMP).[5] This increase in cAMP can also
contribute to cell depolarization, though the IP3 pathway is considered the canonical signaling
route for sweet taste.[5]

Click to download full resolution via product page

Caption: Sweet taste signaling pathway activated by Lugduname.

Experimental Protocols
Synthesis of Lugduname

The synthesis of Lugduname, a guanidinocarboxylic acid, can be achieved through a multi-
step process. A general approach involves the reaction of a suitably protected glycine
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derivative with a guanylating agent, which is in turn synthesized from precursors containing the
cyanophenyl and methylenedioxybenzyl moieties.

A reported synthesis involves the reaction of glycine with cyanamide to form guanidinoacetic
acid.[8][9][10][11][12] More complex guanidinocarboxylic acids like Lugduname require the
synthesis of substituted guanidines. One common method is the reaction of a primary amine
with a cyanamide or a protected S-alkylisothiourea. For Lugduname, this would involve
coupling N-(4-cyanophenyl)cyanamide with 2,3-methylenedioxybenzylamine, followed by
reaction with a glycine derivative.

lllustrative Synthetic Workflow:

Guanidinoacetic Acid

Reaction in o .
| Ao Wil (Lugduname Precursor)

Aqueous Base

Drying

. Workup & Purification Product
Reaction

Starting Materials

Click to download full resolution via product page
Caption: General workflow for the synthesis of a guanidinoacetic acid precursor.

A detailed, multi-step synthesis was demonstrated in a video by "Chemiolis," starting from o-
vanillin to create the 2,3-methylenedioxybenzylamine precursor, and separately synthesizing
the N-(4-cyanophenyl)guanidino portion before final coupling with a glycine ester and
subsequent deprotection.[13]

In Vitro Sweet Taste Receptor Activation Assay

The activity of Lugduname on the T1R2/T1R3 sweet taste receptor can be quantified using a
cell-based assay.[14][15][16][17][18] This typically involves heterologously expressing the
human T1R2 and T1R3 receptor subunits in a suitable cell line, such as HEK293 cells.[14][15]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://patents.google.com/patent/WO2022048909A1/en
https://patentimages.storage.googleapis.com/f9/a8/aa/6466700ea9b83c/EP3677329A1.pdf
https://patents.google.com/patent/WO2022048913A1/en
https://patents.google.com/patent/CN102702032A/en
https://patents.google.com/patent/US20090163739A1/en
https://www.benchchem.com/product/b15722844/docs?utm_src=pdf-body#the-apex-of-sweetness-a-technical-guide-to-lugduname
https://www.benchchem.com/product/b15722844/docs?utm_src=pdf-body#the-apex-of-sweetness-a-technical-guide-to-lugduname
https://www.benchchem.com/product/b15722844/docs?utm_src=pdf-body-img#the-apex-of-sweetness-a-technical-guide-to-lugduname
https://www.youtube.com/watch?v=YdGalCuJ96Q
https://www.benchchem.com/product/b15722844/docs?utm_src=pdf-body#the-apex-of-sweetness-a-technical-guide-to-lugduname
https://research.wur.nl/en/publications/a-novel-functional-screening-assay-to-monitor-sweet-taste-recepto/
https://www.researchgate.net/publication/321196296_A_novel_functional_screening_assay_to_monitor_sweet_taste_receptor_activation_in_vitro
https://academic.oup.com/chemse/article/doi/10.1093/chemse/bjae041/7887474
https://pubs.acs.org/doi/10.1021/acs.jafc.4c00815
https://pmc.ncbi.nlm.nih.gov/articles/PMC11631053/
https://research.wur.nl/en/publications/a-novel-functional-screening-assay-to-monitor-sweet-taste-recepto/
https://www.researchgate.net/publication/321196296_A_novel_functional_screening_assay_to_monitor_sweet_taste_receptor_activation_in_vitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

General Protocol:

e Cell Culture and Transfection: HEK293 cells are cultured under standard conditions and then
co-transfected with expression plasmids for human T1R2 and T1R3. A G-protein chimera
(e.g., Gal6-gust44) is often co-expressed to couple the receptor activation to a detectable
intracellular signal, typically a calcium flux.[18]

o Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g.,
Fura-2 AM or Fluo-4 AM).

o Ligand Application: A baseline fluorescence is established, after which solutions of
Lugduname at varying concentrations are applied to the cells.

o Data Acquisition and Analysis: Changes in intracellular calcium concentration are monitored
by measuring the fluorescence intensity. The response is typically measured as the peak
fluorescence intensity change. Dose-response curves are generated by plotting the
response against the logarithm of the Lugduname concentration, from which parameters
like the half-maximal effective concentration (ECso) can be determined.[18]

Sensory Analysis

The sweetness potency of Lugduname is determined through sensory panel testing.[13] A
trained panel of human subjects evaluates the sweetness intensity of dilute aqueous solutions
of Lugduname in comparison to a series of sucrose solutions of known concentrations.

General Protocol:

o Panelist Training: A panel of individuals is trained to recognize and rate the intensity of sweet
taste.

o Sample Preparation: A stock solution of Lugduname is prepared and serially diluted to
create a range of concentrations. A series of sucrose solutions with varying concentrations
are also prepared as references.

e Sensory Evaluation: Panelists are presented with the Lugduname solutions and the sucrose
reference solutions in a controlled and randomized manner. They are asked to compare the
sweetness intensity of the Lugduname solutions to the sucrose solutions.
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» Data Analysis: The concentration of a Lugduname solution that is perceived as equally
sweet to a given sucrose solution is determined. The sweetness potency is then calculated
as the ratio of the sucrose concentration to the equi-sweet Lugduname concentration.[13]

Analytical Methods for Quantification

The quantification of Lugduname in various matrices can be achieved using modern analytical
techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry
(MS) or other detectors is a common method for the analysis of artificial sweeteners.[19][20]
[21][22][23]

General HPLC-MS/MS Method:

o Sample Preparation: The sample is diluted in a suitable solvent, and if necessary, subjected
to solid-phase extraction (SPE) to remove interfering matrix components.[20]

o Chromatographic Separation: The prepared sample is injected into an HPLC system
equipped with a suitable column (e.g., C18 reversed-phase). A gradient elution with a mobile
phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile) is used to
separate Lugduname from other components.

e Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass
spectrometer (MS/MS). Lugduname is ionized (e.g., using electrospray ionization), and
specific precursor-to-product ion transitions are monitored in multiple reaction monitoring
(MRM) mode for selective and sensitive quantification.[19]

Stability and Physicochemical Properties

Lugduname is expected to be stable under dry conditions.[2] However, its stability in aqueous
solutions is dependent on pH and temperature.[24] As a guanidinocarboxylic acid, it may be
susceptible to hydrolysis under strongly acidic or alkaline conditions. Theoretical studies
suggest that Lugduname can be electrochemically determined in neutral or mildly acidic
media.[25] Further experimental studies are required to fully characterize its solubility and
stability profile in various food and pharmaceutical matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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